Cas no 721-57-3 (N-[2-chloro-5-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]propanamide
• CAS No: 721-57-3
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 976948
• PubChem ID: 295222
• Update Time: 2025-04-19

N-[2-chloro-5-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(trifluoromethyl)phenyl]propanamide
• AC1L6NO1
• AG-G-83730
• CTK5D5647
• KB-103507
• NSC164382
• propionic acid-(2-chloro-5-trifluoromethyl-anilide)
• Propionsaeure-(2-chlor-5-trifluormethyl-anilid)
• IFUKVPUBYUASHC-UHFFFAOYSA-N
• SCHEMBL19638020
• NSC-164382
• AKOS002954209
• 721-57-3
• DTXSID00304151

• Inchi： 1S/C10H9ClF3NO/c1-2-9(16)15-8-5-6(10(12,13)14)3-4-7(8)11/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： IFUKVPUBYUASHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(CC)=O

Computed Properties

• Exact Mass: 251.03257
• Monoisotopic Mass: 251.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 325.1°C at 760 mmHg
• Flash Point: 150.4°C
• Refractive Index: 1.508
• PSA: 29.1
• LogP: 3.78030